Cas no 2489784-59-8 (7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one)

• Product Name: 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one
• CAS No: 2489784-59-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6795022
• PubChem ID: 155895411
• Update Time: 2025-05-20

7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one
• starbld0046410
• 2489784-59-8

• Inchi： 1S/C10H14N2O/c1-3-8-4-5-9(13)10-7(2)6-11-12(8)10/h6,8H,3-5H2,1-2H3
• InChI Key： NBLYLOHULWFQJW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)C=NN2C(CC)CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one

7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one: A Comprehensive Overview

The compound 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one, identified by the CAS number 2489784-59-8, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and versatility in chemical synthesis. The molecule's structure features a fused pyrazole and pyridine ring system, with substituents at positions 3 and 7 that contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the ethyl group at position 7 and the methyl group at position 3 in this compound introduces steric and electronic effects that can influence its interaction with biological targets. Researchers have demonstrated that such substituents can enhance the compound's solubility, stability, and bioavailability, making it a promising candidate for therapeutic applications.

The synthesis of 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one typically involves multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to modulate enzyme activity makes it a valuable tool in the design of new drugs targeting diseases such as cancer and neurodegenerative disorders. For instance, recent research has explored its role as a scaffold for developing inhibitors of protein kinases, which are key players in cell signaling pathways.

Beyond pharmacology, the compound has also found relevance in materials science. Its aromatic structure and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Studies have shown that derivatives of this compound can exhibit desirable electronic properties, such as high electron mobility and photovoltaic efficiency, which are critical for applications in solar cells and light-emitting diodes (LEDs).

The structural flexibility of 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For example, introducing additional substituents or modifying the ring system can alter its solubility, reactivity, or biocompatibility. This adaptability underscores its value as a versatile building block in chemical research.

In conclusion, 7-Ethyl-3-methyl-6,7-dihydropyrazolo[1,5-a]pyridin-4(5H)-one represents a compelling subject of study due to its unique structure and diverse potential applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.